Cas no 950259-18-4 (3-(3-chloro-4-fluorobenzenesulfonyl)-6-methyl-2H-chromen-2-one)

• Product Name: 3-(3-chloro-4-fluorobenzenesulfonyl)-6-methyl-2H-chromen-2-one
• CAS No: 950259-18-4
• MF: C₁₆H₁₀ClFO₄S
• MW: 352.764605998993
• CID: 5429948
• PubChem ID: 22425084
• Update Time: 2025-05-19

3-(3-chloro-4-fluorobenzenesulfonyl)-6-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-((3-chloro-4-fluorophenyl)sulfonyl)-6-methyl-2H-chromen-2-one
• F3382-3825
• VU0614823-1
• 950259-18-4
• 3-(3-chloro-4-fluorobenzenesulfonyl)-6-methyl-2H-chromen-2-one
• AKOS001772732
• 3-[(3-Chloro-4-fluorophenyl)sulfonyl]-6-methyl-2H-1-benzopyran-2-one

• Inchi： 1S/C16H10ClFO4S/c1-9-2-5-14-10(6-9)7-15(16(19)22-14)23(20,21)11-3-4-13(18)12(17)8-11/h2-8H,1H3
• InChI Key： ZKEQOLDTBLBNQN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(C)C=C2C=C1S(C1=CC=C(F)C(Cl)=C1)(=O)=O

Computed Properties

• Exact Mass: 351.9972358g/mol
• Monoisotopic Mass: 351.9972358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.502±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.3±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(3-chloro-4-fluorobenzenesulfonyl)-6-methyl-2H-chromen-2-one

3-(3-Chloro-4-Fluorobenzenesulfonyl)-6-Methyl-2H-Chromen-2-One: A Comprehensive Overview

The compound 3-(3-chloro-4-fluorobenzenesulfonyl)-6-methyl-2H-chromen-2-one, identified by the CAS number 950259-18-4, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. The presence of the benzenesulfonyl group and the methyl substituent introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of chromones as versatile building blocks in drug discovery and material science. The benzenesulfonyl group, in particular, has been shown to enhance the bioavailability and stability of pharmaceutical compounds. This is due to its ability to modulate the hydrophobicity and hydrogen bonding capacity of the molecule, which are critical factors in drug design. The 6-methyl substituent further contributes to the molecule's stability by providing additional steric hindrance, which can prevent unwanted side reactions during synthesis or application.

The synthesis of 3-(3-chloro-4-fluorobenzenesulfonyl)-6-methyl-2H-chromen-2-one typically involves a multi-step process that includes Friedel-Crafts acylation and subsequent functionalization. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for various applications. The use of advanced catalysts and reaction conditions has also been explored to improve the efficiency of the synthesis process.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer therapies. Its ability to inhibit specific enzymes involved in inflammatory pathways makes it a valuable candidate for drug development. Additionally, its unique electronic properties make it a potential candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices.

The structural features of this compound also make it an ideal substrate for further functionalization. By modifying the substituents on the chromone ring or the benzenesulfonyl group, researchers can tailor its properties for specific applications. For example, introducing electron-withdrawing groups can enhance its photochemical stability, while electron-donating groups can increase its conductivity.

Recent advancements in computational chemistry have enabled researchers to predict the electronic and optical properties of this compound with high accuracy. These computational studies have provided valuable insights into its potential applications and have guided experimental efforts to optimize its performance. For instance, density functional theory (DFT) calculations have revealed that this compound exhibits strong absorption in the visible region, making it suitable for use in light-harvesting materials.

In conclusion, 3-(3-chloro-4-fluorobenzenesulfonyl)-6-methyl-2H-chromen-2-one is a versatile compound with a wide range of potential applications in drug discovery, material science, and organic electronics. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in these fields. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.